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Compound of Interest

Compound Name: Erbium sulfate

Cat. No.: B085261 Get Quote

Erbium (III) Sulfate: A Technical Overview
Erbium (III) sulfate is an inorganic compound of the rare earth metal erbium with the chemical

formula Er₂(SO₄)₃.[1] It is a pink, crystalline solid that typically exists in its anhydrous form or as

an octahydrate (Er₂(SO₄)₃·8H₂O).[1][2] This compound is noted for its hygroscopic nature and

its solubility in water and acids.[3][4] Its primary applications are found in specialized fields

such as glass and porcelain manufacturing, and as a critical dopant in the production of optical

fibers and amplifiers.[1][4][5]

Physicochemical Properties
Erbium sulfate is characterized by its distinct pink color, a common trait for salts of the

erbium(III) ion.[3] The compound's properties vary between its anhydrous and hydrated forms,

particularly in terms of density and molecular weight. It is thermally sensitive, with the

octahydrate form decomposing upon heating.[1]

Table 1: Key Physicochemical Properties of Erbium (III) Sulfate
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Property
Anhydrous
(Er₂(SO₄)₃)

Octahydrate
(Er₂(SO₄)₃·8H₂O)

Reference(s)

CAS Number 13478-49-4 10031-52-4 [1]

Molecular Formula Er₂O₁₂S₃ Er₂H₁₆O₂₀S₃ [1][6]

Molecular Weight 622.71 g/mol 766.83 g/mol [2][3][6]

Appearance Pink Powder
Pink Monoclinic

Crystals
[1][2][5]

Density 3.678 g/cm³ 3.217 g/cm³ [1][2]

Melting Point
Dissociates on

heating

Decomposes at 400

°C
[1][2]

Crystal Structure - Monoclinic [2]

| Sensitivity | Hygroscopic | Hygroscopic |[2][4] |

Solubility
Erbium sulfate is moderately soluble in water, and its solubility is temperature-dependent,

decreasing as the temperature rises.[1][2] It is also reported to be soluble in acids.[3] The

dissolution process in water is exothermic, releasing heat.[2]

Table 2: Solubility of Erbium (III) Sulfate Octahydrate in Water

Temperature Solubility (g/L) Reference(s)

20 °C 160 [1][2]

| 40 °C | 65.3 |[1][2] |

Chemical Properties and Reactivity
Erbium sulfate is a stable compound under normal conditions but exhibits specific reactivity.[3]
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Hydration and Dehydration: The anhydrous form is hygroscopic and readily absorbs water

from the atmosphere to form the octahydrate.[2] Upon heating, the octahydrate loses its

water of crystallization.[2]

Thermal Decomposition: The octahydrate decomposes at 400 °C.[1] When heated to higher

temperatures, around 850 °C, it forms a basic sulfate.[2]

Stability: It is fairly stable in air and does not oxidize as rapidly as some other rare earth

metals.[3]

Experimental Protocols
Synthesis of Erbium (III) Sulfate
A common laboratory method for the synthesis of erbium (III) sulfate involves the reaction of

erbium (III) oxide with sulfuric acid.[1]

Objective: To synthesize Erbium (III) Sulfate (Er₂(SO₄)₃) from Erbium (III) Oxide.

Materials:

Erbium (III) oxide (Er₂O₃)

Concentrated Sulfuric Acid (H₂SO₄)

Deionized Water

Beakers

Stirring rod

Heating plate/mantle

Evaporating dish

Methodology:

Dissolution: Carefully add a stoichiometric amount of erbium (III) oxide to a beaker

containing a measured volume of concentrated sulfuric acid. The reaction is as follows:
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Er₂O₃ + 3H₂SO₄ → Er₂(SO₄)₃ + 3H₂O.[1]

Heating and Stirring: Gently heat the mixture and stir continuously until all the erbium oxide

has dissolved completely, resulting in a clear pink solution.

Evaporation: Transfer the resulting solution to an evaporating dish.

Crystallization: Allow for the slow evaporation of the solvent at a controlled temperature (e.g.,

20-25 °C).[2] Pink crystals of erbium (III) sulfate octahydrate will form over time.

Isolation: Decant the supernatant liquid and collect the crystals. The crystals can be dried in

a desiccator to remove excess moisture.
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Diagram 1: Workflow for the synthesis of Erbium (III) Sulfate.

Properties and Applications
The unique optical and chemical properties of erbium sulfate make it valuable for specific

high-technology applications. The presence of erbium ions, which fluoresce with a distinct pink

color, is central to its use.[3]
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Diagram 2: Relationship between properties and applications of Erbium (III) Sulfate.

Safety and Handling
Erbium (III) sulfate is classified as a hazardous substance that requires careful handling to

avoid exposure.

Hazard Identification:

Skin Irritation (H315): Causes skin irritation.[7][8][9]

Eye Irritation (H319): Causes serious eye irritation.[7][8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b085261?utm_src=pdf-body-img
https://www.espimetals.com/index.php/msds/128-Erbium%20Sulfate
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Erbium_III_Sulfate_Octahydrate_ErSO.pdf
https://www.chemicalbook.com/msds/erbium-sulfate.htm
https://www.espimetals.com/index.php/msds/128-Erbium%20Sulfate
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Erbium_III_Sulfate_Octahydrate_ErSO.pdf
https://www.chemicalbook.com/msds/erbium-sulfate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Irritation (H335): May cause respiratory irritation.[7][8][9]

Recommended Handling Procedures:

Ventilation: Handle in a well-ventilated area or under a chemical fume hood to avoid inhaling

dust.[8][10]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety

goggles, impermeable gloves, and a lab coat.[8] A NIOSH/MSHA-approved respirator should

be used if dust generation is unavoidable.[8]

Storage: Store in a cool, dry, and well-ventilated place.[10] Keep the container tightly sealed

to protect it from moisture due to its hygroscopic nature.[10]

First Aid: In case of skin contact, wash with plenty of soap and water.[7] If in eyes, rinse

cautiously with water for several minutes.[7] If inhaled, move the person to fresh air.[7] Seek

medical attention if irritation persists.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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